N-(4-fluorophenyl)-3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanamide

• Molecular Formula: C15H12FN3O3S
• Molecular Weight: 333.3 g/mol
• IUPAC Name: N-(4-fluorophenyl)-3-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]propanamide
• InChI: InChI=1S/C15H12FN3O3S/c16-10-3-5-11(6-4-10)17-13(20)7-9-23-15-19-18-14(22-15)12-2-1-8-21-12/h1-6,8H,7,9H2,(H,17,20)
• InChI Key: PKJQMSOHYNUMLN-UHFFFAOYSA-N
• SMILES: C1=COC(=C1)C2=NN=C(O2)SCCC(=O)NC3=CC=C(C=C3)F
• solubility: 2.6 [ug/mL]

Description

N-(4-fluorophenyl)-3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanamide, also known as FFO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. FFO is a sulfhydryl-containing compound that has been shown to exhibit promising biological activities, including anti-inflammatory and anti-cancer properties.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanamide is not fully understood, but it is believed to involve the modulation of various signaling pathways involved in inflammation and cancer. N-(4-fluorophenyl)-3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanamide has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of inflammation and cancer. N-(4-fluorophenyl)-3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanamide also inhibits the activation of mitogen-activated protein kinases (MAPKs), which play a crucial role in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects
N-(4-fluorophenyl)-3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanamide has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS), which are involved in the development of inflammation and cancer. N-(4-fluorophenyl)-3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanamide also inhibits the expression of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are involved in inflammation and cancer. N-(4-fluorophenyl)-3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanamide has also been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanamide has several advantages for lab experiments. It is easy to synthesize and can be obtained in good yield and purity. N-(4-fluorophenyl)-3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanamide has also been shown to exhibit promising biological activities, making it a potential lead compound for drug discovery and development. However, N-(4-fluorophenyl)-3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanamide has some limitations for lab experiments. It is not water-soluble, which can limit its use in in vivo studies. N-(4-fluorophenyl)-3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanamide also has a relatively short half-life, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the study of N-(4-fluorophenyl)-3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanamide. One potential direction is the development of water-soluble derivatives of N-(4-fluorophenyl)-3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanamide that can be used in in vivo studies. Another potential direction is the study of the pharmacokinetics and pharmacodynamics of N-(4-fluorophenyl)-3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanamide in vivo. Further studies are also needed to fully understand the mechanism of action of N-(4-fluorophenyl)-3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanamide and its potential applications in the treatment of inflammation and cancer.
Conclusion
In conclusion, N-(4-fluorophenyl)-3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanamide is a promising compound that has potential applications in drug discovery and development. It exhibits anti-inflammatory and anti-cancer properties and has been shown to modulate various signaling pathways involved in inflammation and cancer. N-(4-fluorophenyl)-3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanamide has several advantages for lab experiments, including easy synthesis and promising biological activities. However, further studies are needed to fully understand the mechanism of action of N-(4-fluorophenyl)-3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanamide and its potential applications in the treatment of inflammation and cancer.

Synthesis Methods

N-(4-fluorophenyl)-3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanamide can be synthesized through a four-step synthetic route, starting from commercially available starting materials. The synthesis involves the reaction of 5-(2-furyl)-1,3,4-oxadiazole-2-thiol with 4-fluorobenzoyl chloride, followed by the reaction with 3-aminopropionitrile and subsequent reduction of the resulting nitrile to the amide using lithium aluminum hydride. The final product is obtained in good yield and purity, making it suitable for biological studies.

Scientific Research Applications

N-(4-fluorophenyl)-3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanamide has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-1 beta and tumor necrosis factor-alpha. N-(4-fluorophenyl)-3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanamide has also been shown to have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting the growth and proliferation of cancer cells.